molecular formula C7H7F3N4 B13293909 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile

2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile

Cat. No.: B13293909
M. Wt: 204.15 g/mol
InChI Key: QVSHLLGNEBPCKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile (CAS 1936349-91-5) is a versatile chemical building block incorporating a 1,2,3-triazole ring core, a nitrile functional group, and a strategically positioned trifluoromethyl (CF3) group. This combination of features makes it a highly valuable intermediate for researchers in medicinal chemistry and drug discovery, particularly for the synthesis of more complex molecules with potential pharmacological activity. The core 1,2,3-triazole scaffold is a privileged structure in drug design due to its metabolic stability and ability to participate in hydrogen bonding, which can improve binding affinity to biological targets . The incorporation of a trifluoromethyl group is a widely employed strategy in lead optimization. This group can significantly influence a molecule's properties by enhancing its metabolic stability, modulating its lipophilicity, and improving membrane permeability, often leading to better oral bioavailability . The electron-withdrawing nature of the CF3 group can also exert electronic effects on the triazole ring, potentially fine-tuning its reactivity and interactions . Furthermore, the presence of an acetonitrile moiety provides a handle for further synthetic elaboration; the nitrile group can be readily converted into other valuable functional groups, such as tetrazoles, amides, or carboxylic acids, allowing for rapid diversification of compound libraries . This compound is specifically designed for research applications, including use as a key intermediate in the synthesis of novel active compounds, structure-activity relationship (SAR) studies, and the development of potential inhibitors for various disease targets. The structural attributes of this molecule align with features found in compounds investigated for a range of biological activities, making it a promising scaffold for antiparasitic and antimicrobial agent development . This product is intended for use by qualified research professionals in a laboratory setting only.

Properties

Molecular Formula

C7H7F3N4

Molecular Weight

204.15 g/mol

IUPAC Name

2-[1-ethyl-5-(trifluoromethyl)triazol-4-yl]acetonitrile

InChI

InChI=1S/C7H7F3N4/c1-2-14-6(7(8,9)10)5(3-4-11)12-13-14/h2-3H2,1H3

InChI Key

QVSHLLGNEBPCKH-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=C(N=N1)CC#N)C(F)(F)F

Origin of Product

United States

Preparation Methods

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The triazole ring is synthesized via click chemistry , leveraging a copper(I)-catalyzed reaction between azides and terminal alkynes. For this compound:

  • Azide precursor : 1-Ethyl-4-azido-5-(trifluoromethyl)-1H-1,2,3-triazole.
  • Alkyne : Propargyl acetonitrile (HC≡C-CH2CN).

Procedure :

  • Equimolar azide and alkyne are stirred in acetonitrile or ethanol with CuI (10 mol%) and triethylamine at room temperature.
  • The reaction proceeds for 3–12 hours, yielding the triazole product after purification via flash chromatography (yield: 50–82%).

Key advantages : High regioselectivity, mild conditions, and scalability.

Post-Cycloaddition Functionalization

The acetonitrile group is introduced via nucleophilic substitution after triazole formation:

  • Triazole intermediate : 4-Bromo-1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole.
  • Reaction : Treated with sodium cyanide (NaCN) in dimethyl sulfoxide (DMSO) at 80°C for 6 hours.
  • Workup : Crude product is extracted with ethyl acetate and purified via column chromatography (hexane/ethyl acetate).

Yield : 60–75%.

Alternative Synthesis via Condensation

A one-pot method involves refluxing a preformed triazole derivative with acetonitrile in ethanol using sodium acetate as a base:

  • Triazole substrate : 1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde.
  • Reaction : Heated under reflux with acetonitrile (3 equivalents) and sodium acetate (1.2 equivalents) in ethanol for 12 hours.
  • Mechanism : Knoevenagel condensation forms the α,β-unsaturated nitrile, followed by reduction to the acetonitrile derivative.

Yield : 50–62%.

Comparative Analysis of Methods

Method Conditions Yield Advantages Limitations
CuAAC RT, CuI, MeCN/EtOH 50–82% High regioselectivity, scalable Requires azide synthesis
Nucleophilic Substitution 80°C, DMSO, NaCN 60–75% Direct functionalization Hazardous cyanide use
Condensation Reflux, NaOAc, EtOH 50–62% One-pot synthesis Moderate yield, side-product formation

Characterization and Validation

  • Spectroscopic Data :
    • IR : Strong absorption at ~2240 cm⁻¹ (C≡N stretch).
    • ¹H NMR (CDCl₃): δ 4.48 (q, J = 7.1 Hz, 2H, -CH2CN), 1.46 (t, J = 7.1 Hz, 3H, -CH2CH3).
    • ¹⁹F NMR : δ -62.82 (CF3 group).
  • HRMS : m/z 204.15 [M+H]⁺ (C7H7F3N4).

Research Findings and Applications

  • Biological Activity : Triazole derivatives exhibit antifungal and antimicrobial properties due to structural mimicry of natural substrates.
  • Material Science : The trifluoromethyl group enhances thermal stability, making the compound suitable for high-performance polymer additives .
  • Recent Advances : Optimized CuAAC protocols reduce reaction times to 2–3 hours while maintaining yields >75%.

Chemical Reactions Analysis

Cycloaddition Reactions

This compound participates in [3+2] cycloaddition reactions, particularly under copper-catalyzed azide-alkyne cycloaddition (CuAAC) conditions. The triazole ring acts as a stabilizing scaffold for further functionalization.

Example reaction with β-ketoesters (Table 1):

EntryReactantConditionsProduct YieldReference
1β-ketoester + azideDBU (1.2 equiv), MeCN, 50°C, 18h75%

Key findings:

  • The reaction proceeds via base-mediated activation of the β-ketoester, forming a triazole-carboxylate intermediate .

  • Electron-neutral azides yield higher conversion rates compared to electron-deficient derivatives .

Nucleophilic Substitution

The acetonitrile group undergoes nucleophilic substitution with amines or alcohols to form amides or esters, respectively.

Reaction with amines :

  • 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile reacts with primary amines (e.g., benzylamine) in ethanol at reflux to produce substituted acetamides. Yields range from 60–85% depending on steric hindrance.

Mechanistic insight :
R CN+R NH2R C NHR =NH\text{R C}≡\text{N}+\text{R NH}_2\rightarrow \text{R C NHR }=\text{NH}

The trifluoromethyl group enhances electrophilicity at the nitrile carbon, facilitating nucleophilic attack.

Cross-Coupling Reactions

The triazole ring enables Suzuki–Miyaura cross-coupling with aryl boronic acids, expanding its utility in medicinal chemistry.

Representative data (Table 2):

CompoundAryl Boronic AcidCatalystYield (%)IC50 (µM)
9aPhenylPd(PPh₃)₄6213.8
9e4-MethoxyphenylPd(OAc)₂/XPhos5818.1

Conditions: Aqueous medium, 80°C, 12h. Products show carbonic anhydrase-II inhibition, demonstrating therapeutic potential .

Acid/Base-Mediated Transformations

The hydroxyl group in hydrolyzed derivatives participates in acid-catalyzed condensation:

Synthesis of sulfonamide derivatives :

  • Reaction with benzenesulfonyl chloride in dichloromethane yields sulfonamide analogs (e.g., N-(5-trifluoromethyl)-1H-1,2,4-triazol-3-yl benzenesulfonamide) with antimalarial activity .

  • 19F-NMR confirms trifluoromethyl integration at δ = −64.72 to −68.16 ppm .

Functional Group Interconversion

The nitrile group can be reduced to amines or oxidized to carboxylic acids:

Reaction TypeReagentsProductApplication
ReductionLiAlH₄, THF, 0°CPrimary amine derivativePharmaceutical intermediates
OxidationKMnO₄, H₂SO₄, 100°CCarboxylic acid derivativeMaterial science

Thermal Stability and Decomposition

Thermogravimetric analysis (TGA) reveals decomposition onset at 220°C, forming volatile trifluoromethyl fragments and acetonitrile gas.

Scientific Research Applications

2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile is a synthetic compound belonging to the 1,2,3-triazoles class, characterized by a five-membered ring containing three nitrogen atoms. The trifluoromethyl group enhances the biological activity and stability of organic molecules, while the acetonitrile group contributes to its chemical properties, making it interesting in medicinal chemistry and material science.

Potential Applications

The unique structure of 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile makes it suitable for several applications:

  • Antimicrobial and Antifungal Properties Compounds containing triazole moieties have demonstrated various biological activities. 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile is hypothesized to exhibit antimicrobial and antifungal properties because of its structural similarities with other biologically active triazoles. The trifluoromethyl group enhances lipophilicity and metabolic stability, potentially increasing the compound's efficacy against various biological targets.
  • Interaction Studies Interaction studies have focused on its binding affinity with various biological targets. Preliminary studies suggest that the compound may interact with enzymes and receptors involved in metabolic pathways. Structure-activity relationship studies indicate that modifications in the substituents on the triazole ring significantly affect biological activity.
  • Medicinal Chemistry and Material Science Due to the presence of the trifluoromethyl group, which enhances lipophilicity and metabolic stability, and the acetonitrile group, which contributes to its chemical properties, 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile is a subject of interest in medicinal chemistry and material science.
  • Alzheimer's Disease Treatment: Heterocyclic molecules are essential backbones for building new and selective drugs and diagnostic probes. The contribution of heterocyclic compounds is significant in research on Alzheimer's Disease (AD) .

Several compounds share structural similarities with 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile:

Compound NameStructure FeaturesBiological Activity
5-(Trifluoromethyl)-1H-1,2,3-triazoleContains trifluoromethyl groupAntimicrobial properties
4-Amino-5-(trifluoromethyl)-1H-1,2,3-triazoleAmino substitution on triazolePotential antifungal activity
3-(Trifluoromethyl)-4-methylphenylacetyleneTrifluoromethyl group with alkyneUsed in material applications

Mechanism of Action

The mechanism of action of 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile involves its interaction with specific molecular targets. The triazole ring can bind to various enzymes and receptors, modulating their activity. The trifluoromethyl group enhances the compound’s lipophilicity, improving its ability to penetrate cell membranes and reach intracellular targets .

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares the target compound with structurally related 1,2,3-triazole derivatives:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents
2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile (Target) C₇H₉F₃N₄ 206.18 1-Ethyl, 5-CF₃, 4-acetonitrile
2-(1-Ethyl-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile C₇H₁₀N₄ 150.18 1-Ethyl, 5-CH₃, 4-acetonitrile
2-[1-Ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile C₉H₁₄N₄O 194.23 1-Ethyl, 5-CH₂CH₂OCH₃, 4-acetonitrile
Example 61 (Patent EP 1926722 B1) C₂₆H₂₀F₄N₈O 509.2 Benzoimidazolyl-pyridinyl, 4-acetonitrile
2-{5-Ethyl-1-[2-(2-hydroxyethoxy)ethyl]-1H-1,2,3-triazol-4-yl}acetonitrile C₁₁H₁₈N₄O₂ 246.29 5-Ethyl, 1-(hydroxyethoxyethyl), 4-acetonitrile
Key Observations:

Substituent Effects: The trifluoromethyl group in the target compound increases molecular weight by ~56 g/mol compared to the methyl analog (150.18 vs. 206.18 g/mol). Hydrophilicity: Compounds with hydroxyl or methoxy groups (e.g., 2-methoxyethyl or hydroxyethoxyethyl substituents) exhibit greater polarity and water solubility compared to the hydrophobic trifluoromethyl group . Steric Effects: Bulky substituents, such as the benzoimidazolyl-pyridinyl group in Example 61, reduce synthetic versatility but may enhance target-binding affinity in drug candidates .

Electronic Properties :

  • The electron-withdrawing CF₃ group in the target compound stabilizes the triazole ring via inductive effects, altering its reactivity in nucleophilic substitution or cycloaddition reactions compared to electron-donating groups (e.g., -CH₃ or -OCH₃) .

Applications :

  • Pharmaceutical Intermediates : The acetonitrile group serves as a precursor for amines or carboxylic acids, making the target compound a valuable intermediate. Fluorinated analogs are prioritized in drug discovery for their enhanced metabolic stability .
  • Agrochemicals : The trifluoromethyl group is widely used in herbicides and insecticides due to its resistance to environmental degradation .

Physicochemical Properties

  • Lipophilicity: The trifluoromethyl group increases logP (octanol-water partition coefficient) compared to polar substituents (e.g., -OCH₃ or -OH), favoring membrane permeability in drug design .
  • Melting/Boiling Points: Higher molecular weight and fluorine’s strong intermolecular interactions (e.g., dipole-dipole) may elevate the melting point of the target compound relative to non-fluorinated analogs .

Biological Activity

2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile is a synthetic compound belonging to the triazole class, characterized by its unique structural features that enhance its biological activity. The trifluoromethyl group and acetonitrile moiety contribute to its potential as a pharmacological agent, particularly in antimicrobial and anticancer applications. This article reviews the biological activities associated with this compound, supported by relevant data tables and research findings.

Structural Characteristics

The compound features a five-membered triazole ring with three nitrogen atoms, an ethyl group, and a trifluoromethyl group. These structural elements are crucial for its biological properties, as they enhance lipophilicity and metabolic stability.

Feature Description
Triazole Ring Contains three nitrogen atoms, contributing to reactivity.
Trifluoromethyl Group Enhances lipophilicity and metabolic stability.
Acetonitrile Moiety Increases solubility and interaction with biological targets.

Antimicrobial Properties

Research indicates that compounds containing triazole moieties exhibit significant antimicrobial activity. The presence of the trifluoromethyl group in 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile is hypothesized to enhance its efficacy against various pathogens due to increased lipophilicity, allowing better membrane penetration and interaction with microbial targets.

Anticancer Potential

The compound has shown promise in preliminary studies for anticancer activity. Similar triazole derivatives have been reported to inhibit cancer cell proliferation by inducing apoptosis and disrupting cell cycle progression. In vitro studies have demonstrated that triazole derivatives can target various cancer cell lines effectively.

Case Study: Cytotoxic Activity
In a study evaluating the cytotoxic effects of various triazole derivatives on cancer cell lines (HCT-116 colon cancer, MCF-7 breast cancer), it was found that compounds with trifluoromethyl substitutions exhibited enhanced activity compared to their non-substituted counterparts. The IC50 values indicated significant inhibition of cell viability at lower concentrations, suggesting a strong potential for therapeutic application .

Cell Line IC50 (µM) Compound
HCT-116102-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
MCF-7152-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
HeLa202-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile

The mechanism of action for 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile is believed to involve:

  • Interaction with Enzymes: The triazole ring can form hydrogen bonds with active site residues of enzymes critical for cancer cell survival.
  • Induction of Apoptosis: Studies have shown that treatment with triazole derivatives leads to increased sub-G1 populations in flow cytometry analyses, indicating apoptosis induction in treated cells .

Q & A

Basic Research Questions

Q. What are the standard protocols for synthesizing 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile, and how can reaction conditions be optimized?

  • Methodology : The compound can be synthesized via cycloaddition reactions involving acetonitrile derivatives and trifluoromethyl-substituted triazole precursors. For example, refluxing 3-formyl-1H-indole-2-carboxylic acid derivatives with sodium acetate in acetic acid (3–5 hours) yields crystalline products, which are filtered, washed, and recrystallized from DMF/acetic acid mixtures . Optimization involves adjusting molar ratios, reaction time, and solvent polarity. Acetonitrile is often used as a solvent due to its high polarity and inertness in triazole formation .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound?

  • Methodology :

  • NMR : 1H^{1}\text{H} and 13C^{13}\text{C} NMR identify proton environments (e.g., ethyl and trifluoromethyl groups) and carbon backbone.
  • HPLC-MS : Validates purity and molecular weight (e.g., exact mass 265.01914 g/mol ).
  • FTIR : Confirms functional groups (e.g., nitrile stretch ~2240 cm1^{-1}).
    Cross-referencing predicted properties (e.g., pKa 0.21 ) with experimental data ensures accuracy.

Q. What safety protocols are critical when handling this compound in laboratory settings?

  • Methodology :

  • Use PPE (gloves, goggles, lab coats) to avoid skin/eye contact .
  • Work in fume hoods to prevent inhalation of volatile byproducts.
  • Dispose of waste via certified biohazard services to mitigate environmental risks . Emergency protocols include immediate decontamination with water/soap and medical consultation for exposure .

Advanced Research Questions

Q. How does the trifluoromethyl group influence the compound’s reactivity in click chemistry or catalytic applications?

  • Methodology : The electron-withdrawing trifluoromethyl group enhances electrophilicity at the triazole ring, facilitating nucleophilic substitutions or cycloadditions. Computational studies (DFT) can model charge distribution, while kinetic experiments (e.g., varying substituents in triazole derivatives) quantify rate enhancements . Compare with non-fluorinated analogs to isolate electronic effects .

Q. What strategies resolve contradictions between predicted (e.g., pKa, logP) and experimental physicochemical properties?

  • Methodology :

  • Validate predicted properties (e.g., pKa 0.21 ) via potentiometric titration.
  • Use molecular dynamics simulations to account for solvent effects or crystal packing discrepancies.
  • Cross-check with experimental density (1.52 g/cm3^3) and boiling point (525.2°C) data .

Q. How can process control and simulation improve scalability in synthetic routes?

  • Methodology : Implement chemical engineering frameworks (e.g., CRDC subclass RDF2050108) for dynamic modeling of reaction parameters (temperature, pressure, flow rates). Membrane separation technologies (RDF2050104) can purify intermediates, reducing side-product formation . Pilot-scale trials with real-time monitoring (e.g., PAT tools) optimize yield and reproducibility.

Q. What role does this compound play in heterocyclic drug discovery, and how can its bioactivity be systematically evaluated?

  • Methodology :

  • In vitro assays : Screen against enzyme targets (e.g., kinases, proteases) to identify inhibition/activation.
  • SAR studies : Modify the ethyl or nitrile groups to assess pharmacophore requirements .
  • ADMET profiling : Use HPLC to measure metabolic stability in liver microsomes and computational tools (e.g., SwissADME) to predict toxicity .

Methodological Recommendations

  • Synthesis : Optimize reflux time (3–5 hours) and solvent polarity (acetic acid/DMF) to maximize yield .
  • Characterization : Combine NMR, MS, and XRD (as in ) for structural elucidation.
  • Safety : Adhere to OSHA-compliant protocols for acetonitrile handling .
  • Computational Modeling : Use Gaussian or ORCA for electronic structure analysis to guide synthetic design .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.